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An In-depth Technical Guide to D-(-)-3-Phosphoglyceric acid disodium salt

For Researchers, Scientists, and Drug Development Professionals

Abstract
D-(-)-3-Phosphoglyceric acid disodium salt is the stable, water-soluble form of 3-

phosphoglycerate (3-PG), a pivotal metabolic intermediate.[1] As a key molecule in the central

energy-yielding pathway of glycolysis and the carbon fixation pathway of photosynthesis

(Calvin Cycle), 3-PG is fundamental to cellular bioenergetics and biosynthesis.[2][3] This

document provides a comprehensive overview of the chemical identity, physical characteristics,

biological significance, and handling protocols for D-(-)-3-Phosphoglyceric acid disodium
salt, serving as a technical resource for laboratory and development applications.

Chemical and Physical Properties
The fundamental chemical and physical properties of D-(-)-3-Phosphoglyceric acid disodium
salt are summarized below. This data is essential for its correct identification, handling, and use

in experimental settings.

Chemical Properties
Quantitative identifiers and structural information for the compound are detailed in the following

table.
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Property Value

IUPAC Name
disodium;(2R)-2-hydroxy-3-

[hydroxy(oxido)phosphoryl]oxypropanoate[4]

Synonyms
(−)-Disodium D-3-phosphoglycerate, D-

Glycerate 3-phosphate disodium salt[5]

Molecular Formula C₃H₅Na₂O₇P[4][5]

Molecular Weight 230.02 g/mol [4][5][6]

CAS Number 80731-10-8[4][5][6]

InChI Key RGCJWQYUZHTJBE-YBBRRFGFSA-L[5]

SMILES String [Na+].[Na+].O--INVALID-LINK--C([O-])=O[5]

Purity (Assay) ≥93% (dry basis, enzymatic)[5]

Physical Properties
The physical characteristics of the compound are crucial for determining appropriate storage,

handling, and solution preparation methods.

Property Value

Appearance White to off-white powder/solid[5][6]

Form Powder[5]

Solubility
H₂O: 50 mg/mL, resulting in a clear, colorless to

faintly yellow solution[5]

Melting Point >133°C (sublimes)[7]

Storage Temperature −20°C[5]

Biological Role: An Intermediate in Glycolysis
3-Phosphoglyceric acid is a critical metabolite in the glycolytic pathway.[8] It is formed in the

seventh step of glycolysis by the enzyme Phosphoglycerate Kinase, which catalyzes the
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transfer of a phosphate group from 1,3-bisphosphoglycerate to ADP, thereby generating the

first molecules of ATP in this pathway.[2] Subsequently, 3-phosphoglycerate is converted to 2-

phosphoglycerate by the enzyme Phosphoglycerate Mutase.[1] Beyond its role in energy

metabolism, 3-phosphoglycerate also serves as a precursor for the synthesis of amino acids,

notably serine, which can then be used to produce cysteine and glycine.[1]

Visualization of 3-Phosphoglycerate in the Glycolytic
Pathway
The following diagram illustrates the position of 3-Phosphoglycerate within the glycolytic

pathway, highlighting its formation and subsequent conversion.
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Caption: Conversion of 1,3-Bisphosphoglycerate to 2-Phosphoglycerate via 3-

Phosphoglycerate in glycolysis.

Experimental Protocols
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While detailed, compound-specific validation reports are proprietary, the following sections

describe the general methodologies for determining the key properties of a water-soluble

powder like D-(-)-3-Phosphoglyceric acid disodium salt.

Protocol: Solubility Assessment
Objective: To determine the solubility of the compound in water.

Methodology:

A known volume of solvent (e.g., 1 mL of Type I ultrapure water) is placed in a clear vial at a

controlled temperature (e.g., 25°C).

Pre-weighed aliquots of the compound are incrementally added to the solvent.

Between additions, the mixture is vigorously agitated (e.g., using a vortex mixer) for a set

period to facilitate dissolution.

The solution is visually inspected for any undissolved particulate matter against a dark

background.

The process is repeated until the addition of the compound results in a saturated solution,

indicated by the persistence of solid material.

Solubility is expressed in mg/mL, based on the total mass of the compound that fully

dissolved in the known volume of solvent. For D-(-)-3-Phosphoglyceric acid disodium salt,

this value is approximately 50 mg/mL.[5]

Protocol: Purity Determination by Enzymatic Assay
Objective: To quantify the purity of the compound using an enzyme-coupled reaction.

Methodology:

Principle: The assay relies on enzymes for which 3-phosphoglycerate is a specific substrate.

For example, the conversion of 3-PG to 1,3-bisphosphoglycerate by phosphoglycerate

kinase can be coupled to the oxidation of NADH by glyceraldehyde-3-phosphate
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dehydrogenase. The change in absorbance at 340 nm due to NADH oxidation is directly

proportional to the amount of 3-PG in the sample.

Reagent Preparation: A reaction buffer is prepared containing all necessary components

except the sample: buffer (e.g., Tris-HCl), ATP, NADH, and the coupling enzymes.

Sample Preparation: A solution of D-(-)-3-Phosphoglyceric acid disodium salt is prepared

at a known concentration in ultrapure water.

Reaction: The sample solution is added to the reaction buffer in a cuvette, and the initial

absorbance at 340 nm is recorded using a spectrophotometer.

Initiation: The reaction is initiated by adding the primary enzyme (e.g., phosphoglycerate

kinase).

Measurement: The decrease in absorbance at 340 nm is monitored until the reaction

reaches completion.

Calculation: The total change in absorbance is used to calculate the concentration of the

substrate based on the molar extinction coefficient of NADH. This result is compared to the

expected concentration to determine the purity.

Workflow for Enzymatic Purity Assay
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Enzymatic Assay Workflow
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Caption: General workflow for determining the purity of 3-PG disodium salt via an enzymatic

assay.

Storage, Stability, and Safety
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Storage and Stability
Storage Temperature: The compound should be stored at −20°C for long-term stability.[5][7]

[9]

Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature) for short periods and when stored as recommended.

Handling: Keep the container tightly closed and in a dry, well-ventilated place.

Safety Information
D-(-)-3-Phosphoglyceric acid disodium salt is classified with the following hazards and

requires appropriate precautions.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[4]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling),

P280 (Wear protective gloves/eye protection).

Response: P302 + P352 (IF ON SKIN: Wash with plenty of soap and water), P305 + P351

+ P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing).

Target Organs: May cause damage to the eyes, central nervous system, and respiratory

system.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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